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Compound of Interest

Compound Name: Sodium 2-formylbenzenesulfonate

Cat. No.: B086834

An In-depth Technical Guide to Sodium 2-
formylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium 2-
formylbenzenesulfonate, a versatile organic compound with significant applications in various
industrial and research sectors. This document details its chemical identity, properties,
synthesis, purification, and key applications, with a focus on information relevant to scientific
and research professionals.

Chemical Identity: Synonyms and Alternative Names

Sodium 2-formylbenzenesulfonate is known by a variety of names in chemical literature and
commerce. A comprehensive list of its synonyms and alternative identifiers is provided below to
aid in literature searches and material sourcing.
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Identifier Type Identifier

Systematic Name Sodium 2-formylbenzenesulfonate
CAS Number 1008-72-6[1]

Common Synonyms 2-Sulfobenzaldehyde sodium salt[1]

Benzaldehyde-2-sulfonic acid sodium salt[1]

Sodium o-sulfonate benzaldehyde[2]

o-Formylbenzenesulfonic acid sodium salt[3]

Sodium benzaldehyde-2-sulfonate

Sodium o-benzaldehydesulfonate

Sodium 2-formyl-benzolsulfonate[1]

Benzenesulfonic acid, 2-formyl-, sodium salt

Abbreviation OBSA[3]

Physicochemical Properties

A summary of the key physicochemical properties of Sodium 2-formylbenzenesulfonate is
presented in the table below.
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Property Value
Molecular Formula C7HsNaOa4S[1]
Molecular Weight 208.17 g/mol [1][4]
White to light yellow or beige crystalline powder.
Appearance
[21[3]
Solubility Soluble in water (1 g/10 mL).[1][5]
Stable under normal conditions, but is air
Stability sensitive and incompatible with strong oxidizing
agents.[5]
Storage Store in an inert atmosphere at 2-8°C.[5]

Experimental Protocols
Synthesis

Sodium 2-formylbenzenesulfonate is typically synthesized via the sulfonation of o-
chlorobenzaldehyde. The following protocol is a generalized procedure based on common
industrial methods.[2]

Reaction Scheme:
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Reactants B

Catalyst (e.g., KI or surfactant)
Sodium sulfite (Na2SO3)

o-chlorobenzaldehyde

A /
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Caption: Synthesis of Sodium 2-formylbenzenesulfonate.

Materials:

o-chlorobenzaldehyde

Sodium sulfite (NazS03)

Catalyst: Potassium iodide (KI) or a surfactant (e.g., polyethylene glycol)

Water

Procedure:

 In a suitable reactor, combine o-chlorobenzaldehyde, sodium sulfite, catalyst, and water.

o Heat the mixture under pressure to approximately 170°C.[6]
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e Maintain the reaction at this temperature for several hours to ensure complete conversion.
o After the reaction is complete, cool the mixture and proceed with purification.

Note: The use of a surfactant as a catalyst can simplify the production process by enabling a
one-step synthesis.[6]

Purification

A common method for the purification of Sodium 2-formylbenzenesulfonate is
recrystallization.

Workflow:

Purified Sodium 2-formylbenzenesulfonate

Recrystallization from Water (H20)

Click to download full resolution via product page
Caption: Purification of Sodium 2-formylbenzenesulfonate.

Procedure:

Extract the crude product with boiling ethanol.

Filter the hot solution to remove any insoluble impurities.

Evaporate the ethanol to dryness to obtain the sodium salt.

Recrystallize the sodium salt from a small volume of hot water.
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» Cool the solution to induce crystallization, collect the crystals by filtration, and dry.

This process yields purified Sodium 2-formylbenzenesulfonate as prisms or plates.[2]

Analytical Methods

High-performance liquid chromatography (HPLC) is a suitable method for the analysis of
Sodium 2-formylbenzenesulfonate. A reverse-phase method can be employed with a C18
column and a mobile phase consisting of acetonitrile, water, and an acid such as phosphoric
acid or formic acid for MS compatibility.[7]

Applications in Research and Development

Sodium 2-formylbenzenesulfonate serves as a key intermediate in the synthesis of various
commercially important compounds.

Synthesis of Fluorescent Whitening Agents

It is a primary precursor for the synthesis of fluorescent whitening agent CBS-X, which is widely
used in detergents and the textile industry.[2]

Synthesis of Triphenylmethane Dyes

This compound is also a crucial building block in the production of triphenylmethane dyes.[2]

Modification of Biopolymers

Sodium 2-formylbenzenesulfonate reacts with chitosan in the presence of sodium
cyanoborohydride to yield N-benzyl derivatives, offering a pathway to modify the properties of
this biopolymer.[1][2]

Logical Relationship:
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Caption: Key applications of Sodium 2-formylbenzenesulfonate.

Spectroscopic Data

The identity and purity of Sodium 2-formylbenzenesulfonate can be confirmed using various
spectroscopic techniques.

Technique Observed Features

Spectral data is available and can be used for
1H NMR _ ]
structural confirmation.[8]

R Spect The presence of aldehyde and sulfonate
ectrosco
P by functional groups can be confirmed.

This guide provides a foundational understanding of Sodium 2-formylbenzenesulfonate for
research and development purposes. For specific applications, further optimization of the
described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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